3-(4-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide

• IUPAC Name: (E)-3-(4-fluorophenyl)-N-(5-methyl-1,2-oxazol-3-yl)prop-2-enamide
• InChI: InChI=1S/C13H11FN2O2/c1-9-8-12(16-18-9)15-13(17)7-4-10-2-5-11(14)6-3-10/h2-8H,1H3,(H,15,16,17)/b7-4+
• InChI Key: WNIYKXIHLNWGDD-QPJJXVBHSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C=CC2=CC=C(C=C2)F
• Isomeric SMILES: CC1=CC(=NO1)NC(=O)/C=C/C2=CC=C(C=C2)F
• Molecular Formula: C13H11FN2O2
• Molecular Weight: 246.24 g/mol

Description

3-(4-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide, also known as FIPI, is a small molecule inhibitor that has been widely used in scientific research. It is a potent inhibitor of phospholipase D (PLD), an enzyme that plays a crucial role in various cellular processes, including membrane trafficking, signal transduction, and cell proliferation.

Mechanism of Action

3-(4-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide inhibits PLD by covalently binding to the enzyme's active site. PLD catalyzes the hydrolysis of phosphatidylcholine to produce phosphatidic acid, which is a key signaling molecule involved in many cellular processes. 3-(4-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide blocks this reaction by forming a covalent bond with a conserved cysteine residue in the active site of PLD, thereby inhibiting its activity.
Biochemical and physiological effects:
3-(4-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of lipid metabolism. It has also been shown to reduce the production of inflammatory mediators and to attenuate the development of neurodegenerative diseases in animal models.

Advantages and Limitations for Lab Experiments

3-(4-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide has several advantages as a tool compound for scientific research. It is a potent and selective inhibitor of PLD, which makes it a valuable tool for studying the role of this enzyme in various cellular processes. However, 3-(4-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide also has some limitations. It is a reactive compound that can form covalent bonds with other proteins, which can complicate data interpretation. Additionally, the irreversible nature of its inhibition can make it difficult to study the dynamic regulation of PLD activity.

Future Directions

3-(4-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide has opened up new avenues of research into the role of PLD in various cellular processes and diseases. Future research could focus on developing new PLD inhibitors that overcome the limitations of 3-(4-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide, such as reversible inhibitors that allow for the dynamic regulation of PLD activity. Additionally, the use of 3-(4-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide in combination with other inhibitors or drugs could provide new insights into the complex signaling pathways that involve PLD. Finally, the development of new animal models that allow for the precise manipulation of PLD activity could provide new insights into the physiological and pathological roles of this enzyme.

Synthesis Methods

3-(4-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide can be synthesized through a multi-step process starting from commercially available 4-fluorobenzaldehyde and 5-methylisoxazole. The synthesis involves the formation of several intermediates, including a key intermediate 3-(4-fluorophenyl)-N-hydroxyacrylamide, which is then converted to 3-(4-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide through a coupling reaction with 5-methylisoxazole.

Scientific Research Applications

3-(4-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide has been extensively used as a tool compound in scientific research to study the role of PLD in various cellular processes. It has been shown to inhibit PLD activity in a dose-dependent manner and to block PLD-dependent processes, such as clathrin-mediated endocytosis, exocytosis, and cell migration. 3-(4-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide has also been used to investigate the involvement of PLD in cancer progression, inflammation, and neurodegenerative diseases.